Cas no 17714-84-0 (m-Terphenyl-d14)

m-Terphenyl-d14 structure
m-Terphenyl-d14 structure
Product Name:m-Terphenyl-d14
CAS No:17714-84-0
MF:C18H14
MW:244.390028476715
CID:122516
PubChem ID:102602317
Update Time:2025-04-18

m-Terphenyl-d14 Chemical and Physical Properties

Names and Identifiers

    • m-Terphenyl-d14(7CI,8CI)
    • m-Terphenyl-d14
    • [1,1':3',1''-Terphenyl]-4'-carboxylic acid
    • 4'-Carboxy-m-terphenyl
    • CTK0D7903
    • m-Terphenyl-4'-carbonsaeure
    • m-terphenyl-4'-carboxylic acid
    • m-Terphenyl-d(14)
    • m-Terphenyl-d141000µg
    • SureCN2462821
    • tetradecadeuterio-m-terphenyl
    • HY-W009659S
    • CS-0564578
    • D97925
    • 1,1':3',1''-Terphenyl-d14
    • 1,2,3,4,5-pentadeuterio-6-[2,3,4,6-tetradeuterio-5-(2,3,4,5,6-pentadeuteriophenyl)phenyl]benzene
    • 17714-84-0
    • DB-320134
    • m-Terphenyl-d14 (7CI, 8CI); 1,3-Terphenyl-d14; 3-(Phenyl-d5)-1,1'-biphenyl-2,2',3',4,4',5,5',6,6'-d9; 1,1':3',1''-Terphenyl-d14
    • Inchi: 1S/C18H14/c1-3-8-15(9-4-1)17-12-7-13-18(14-17)16-10-5-2-6-11-16/h1-14H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D,13D,14D
    • InChI Key: YJTKZCDBKVTVBY-WZAAGXFHSA-N
    • SMILES: C1(C([2H])=C([2H])C([2H])=C(C2C([2H])=C([2H])C([2H])=C([2H])C=2[2H])C=1[2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 258.28518
  • Monoisotopic Mass: 244.197424890g/mol
  • Isotope Atom Count: 14
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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